Cas no 56830-68-3 (1,3,6,8-Octanetetrone,1,8-diphenyl-)

• Product Name: 1,3,6,8-Octanetetrone,1,8-diphenyl-
• CAS No: 56830-68-3
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 383696
• PubChem ID: 294439
• Update Time: 2025-04-19

1,3,6,8-Octanetetrone,1,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6,8-Octanetetrone,1,8-diphenyl-
• NSC-162762
• 56830-68-3
• DTXSID90303855
• 1,8-diphenyloctane-1,3,6,8-tetrone
• NSC162762

• Inchi： 1S/C20H18O4/c21-17(13-19(23)15-7-3-1-4-8-15)11-12-18(22)14-20(24)16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key： KMIUUDQKENYYMD-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CCC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 322.12054
• Monoisotopic Mass: 322.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 507.7°Cat760mmHg
• Flash Point: 222°C
• Refractive Index: 1.564
• PSA: 68.28
• LogP: 3.45080